Cas no 677777-44-5 (4-Iodo-2-methoxy-benzonitrile)

• Product Name: 4-Iodo-2-methoxy-benzonitrile
• CAS No: 677777-44-5
• MF: C₈H₆INO
• MW: 259.043814182281
• MDL: MFCD16873047
• CID: 501973
• PubChem ID: 50879192
• Update Time: 2025-05-19

4-Iodo-2-methoxy-benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-iodo-2-methoxy-
• 5-IODO-2-METHOXYBENZONITRILE
• 2-Fluoro-4-iodophenyl isocyanate
• 4-iodo-2-fluorophenyl isocyanate
• 4-iodo-2-methoxybenzonitrile
• AKOS005147318
• 677777-44-5
• MFCD16873047
• Bosentan;N-[6-(2-Hydroxyethoxy)-5-(2-methoxyphenoxy)-2-pyrimidin-2-yl-pyrimidin-4-yl]-4-tert-butyl-benzenesulfonamide
• SCHEMBL1642108
• JIICJFZGXGZQNE-UHFFFAOYSA-N
• C90259
• 4-Iodo-2-methoxy-benzonitrile

• MDL： MFCD16873047
• Inchi： 1S/C8H6INO/c1-11-8-4-7(9)3-2-6(8)5-10/h2-4H,1H3
• InChI Key： JIICJFZGXGZQNE-UHFFFAOYSA-N
• SMILES： IC1C=CC(C#N)=C(C=1)OC

Computed Properties

• Exact Mass: 258.94900
• Monoisotopic Mass: 258.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02000
• LogP: 2.17148

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-Iodo-2-methoxy-benzonitrile

Comprehensive Overview of 4-Iodo-2-methoxy-benzonitrile (CAS No. 677777-44-5): Properties, Applications, and Industry Insights

4-Iodo-2-methoxy-benzonitrile (CAS No. 677777-44-5) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical synthesis, agrochemical research, and material science. This halogenated aromatic nitrile derivative features a methoxy group and an iodine substituent, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig reactions. Its molecular formula C₈H₆INO and precise structural configuration contribute to its reactivity in palladium-catalyzed transformations, a topic frequently searched by chemists optimizing synthetic routes.

Recent trends in green chemistry have spurred interest in 4-Iodo-2-methoxy-benzonitrile as researchers explore eco-friendly solvent systems for its utilization. Analytical techniques like HPLC purity testing and NMR spectral analysis (common queries in academic forums) confirm its stability under standard storage conditions (2-8°C in amber glass). The compound’s role in constructing heterocyclic scaffolds aligns with the pharmaceutical industry’s demand for novel kinase inhibitors and API intermediates, addressing frequent search terms related to "drug discovery building blocks."

From a commercial perspective, 677777-44-5 is supplied with ≥98% purity, meeting stringent requirements for GMP-compliant manufacturing. Suppliers emphasize batch-to-batch consistency—a critical factor for users comparing CAS No. 677777-44-5 suppliers on procurement platforms. Its compatibility with microwave-assisted synthesis (a trending laboratory technique) further enhances its appeal for high-throughput applications, as evidenced by its mention in recent ACS journal publications.

Safety data sheets highlight that 4-Iodo-2-methoxy-benzonitrile requires standard organic compound handling precautions, with particular attention to its iodine moiety reactivity. This aligns with frequently asked questions about "handling iodinated compounds in organic synthesis." The compound’s crystallographic data (available in Cambridge Structural Database entries) assists computational chemists modeling molecular docking scenarios—another hot topic in AI-driven drug design discussions.

Emerging applications include its use in OLED material research, where its electron-withdrawing nitrile group contributes to charge transport properties. Patent analyses reveal growing interest in 677777-44-5 derivatives for optoelectronic materials, connecting to searches about "organic semiconductors 2024." Analytical challenges such as residual solvent quantification in final products are addressed through advanced GC-MS methodologies, a technical aspect often queried by quality control specialists.

The global market for 4-Iodo-2-methoxy-benzonitrile reflects expansion in contract research organizations (CROs), with regional suppliers optimizing logistics for just-in-time delivery—a operational concern highlighted in procurement forums. Regulatory compliance with REACH and FDA ICH guidelines ensures its adoption in multinational projects, while academic studies investigate its potential in metal-organic frameworks (MOFs), a subject gaining traction in materials science communities.

In conclusion, CAS No. 677777-44-5 exemplifies how targeted halogenated intermediates enable advancements across scientific disciplines. Its balanced lipophilicity (LogP ~2.1) and hydrogen bonding capacity make it particularly valuable in medicinal chemistry optimization, answering frequent search queries about "improving drug-like properties." As industry demands evolve, this compound’s multifaceted utility ensures its continued relevance in cutting-edge research and industrial applications.